10.1039/C1PY00468A | Bioerodible polyphosphazenes and their medical potential

Bioerodible polyphosphazenes and their medical potential

Polymer Chemistry Pub Date: 2011-11-16 DOI: 10.1039/C1PY00468A

Abstract

An account is presented of the development, evaluation, and current status of an unusual series of polymers optimized specifically for biomedical applications. The polymers are based on the polyphosphazene platform with side groups chosen for their ability to sensitize the polymers to hydrolysis to benign small molecules that can be metabolized or excreted from the body. The largest class of these polymers consists of macromolecules with amino acid ester side groups and these are the main focus of the article. However, a variety of polymers with other side groups also show promise as bioerodible species, and these are mentioned later in the article.

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